Smeathxanthone B
Overview
Description
Smeathxanthone B is a natural product found in Garcinia smeathmannii with data available.
Scientific Research Applications
Antimicrobial Activity
Smeathxanthone B, isolated from the stem bark of Garcinia smeathmannii, exhibits modest antimicrobial activity against a range of bacteria and yeasts. This compound, along with smeathxanthone A and other xanthones, was studied for its structural and antimicrobial properties (Komguem et al., 2005).
Antioxidant Properties
Research has shown that compounds including smeathxanthone B, isolated from Garcinia smeathmannii, have significant antioxidant activities. These findings are important for understanding the potential therapeutic applications of these natural compounds (Lannang et al., 2006).
Antimalarial Activity
Smeathxanthone B, found in the roots of Garcinia polyantha, has been identified as part of a study on antimalarial compounds. This research highlights the potential of natural xanthones like smeathxanthone B in the development of new antimalarial drugs (Lannang et al., 2008).
Cytotoxicity
Studies have also explored the cytotoxic properties of various natural compounds including smeathxanthone B. These compounds have shown high cytotoxic activity, which is important for understanding their potential use in cancer therapy (Lannang et al., 2010).
Diabetes Management Potential
Research into the aldose reductase inhibitory potential of xanthones, including smeathxanthone B, from African medicinal plants, suggests their role in managing diabetes. This study emphasizes the importance of these compounds in the development of new therapeutic approaches for diabetes (Owoseeni et al., 2022).
Anticonvulsive Activity
Although not directly related to smeathxanthone B, studies on other xanthones have shown potential in anticonvulsive activity, suggesting a broader scope of research for compounds like smeathxanthone B (Kasture et al., 2002).
properties
Product Name |
Smeathxanthone B |
|---|---|
Molecular Formula |
C23H22O6 |
Molecular Weight |
394.4 g/mol |
IUPAC Name |
5,7,10-trihydroxy-2-methyl-2-(4-methylpent-3-enyl)pyrano[3,2-b]xanthen-6-one |
InChI |
InChI=1S/C23H22O6/c1-12(2)5-4-9-23(3)10-8-13-16(29-23)11-17-19(20(13)26)21(27)18-14(24)6-7-15(25)22(18)28-17/h5-8,10-11,24-26H,4,9H2,1-3H3 |
InChI Key |
UHEJIRYUKLACET-UHFFFAOYSA-N |
Canonical SMILES |
CC(=CCCC1(C=CC2=C(O1)C=C3C(=C2O)C(=O)C4=C(C=CC(=C4O3)O)O)C)C |
synonyms |
5,7,10-trihydroxy-2-methyl-2-(4-methylpent-3-enyl)(2H,6H)pyrano(3,2-b)xanthen-6-one smeathxanthone B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![phenyl (2S,3S)-3-(4-chlorophenyl)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate](/img/structure/B1244182.png)
![(2S)-5-(diaminomethylideneamino)-2-[5-[6-(dimethylamino)purin-9-yl]pentoxycarbonylamino]pentanoic acid](/img/structure/B1244185.png)
![(1R,2R)-2-[(1R)-1-amino-1-carboxy-2-(9H-xanthen-9-yl)ethyl]cyclopropane-1-carboxylic acid](/img/structure/B1244186.png)
![3-[acetyl(methyl)amino]-N-(2-hydroxyethyl)-2,4,6-triiodo-5-(2,3,4,5,6-pentahydroxyhexanoylamino)benzamide](/img/structure/B1244187.png)
![N-[(3S)-1-benzylpyrrolidin-3-yl]-5,6-dimethylthieno[2,3-d]pyrimidin-4-amine](/img/structure/B1244188.png)
![pentasodium;2-[[[2-[(5E)-5-[[4-chloro-6-[4-[[4-chloro-6-(3-sulfoanilino)-1,3,5-triazin-2-yl]amino]-2,5-disulfonatoanilino]-1,3,5-triazin-2-yl]imino]-6-oxo-3-sulfonatocyclohexa-1,3-dien-1-yl]hydrazinyl]-phenylmethyl]diazenyl]-5-sulfonatobenzoate](/img/structure/B1244196.png)
![N-[2-(2-methoxyphenoxy)ethyl]-2,3-dihydro-1H-indene-5-carboxamide](/img/structure/B1244201.png)
